1-benzyl-N-(1-cyanocyclopropyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: 1-benzyl-N-(1-cyanocyclopropyl)pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C18H15N5O/c19-12-18(6-7-18)22-17(24)15-8-14-10-21-23(16(14)20-9-15)11-13-4-2-1-3-5-13/h1-5,8-10H,6-7,11H2,(H,22,24)
• InChI Key: QJVDYKUGASKMDL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)NC(=O)C2=CN=C3C(=C2)C=NN3CC4=CC=CC=C4
• Molecular Formula: C18H15N5O
• Molecular Weight: 317.3 g/mol

Description

The compound “1-benzyl-N-(1-cyanocyclopropyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxamide” is a complex organic molecule that contains several functional groups and rings. It has a pyrazolo[3,4-b]pyridine core, which is a type of fused ring system that is often found in biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolo[3,4-b]pyridine core, a benzyl group, a cyanocyclopropyl group, and a carboxamide group. The exact structure would need to be confirmed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-donating and electron-withdrawing effects of the various substituents. For example, the cyanocyclopropyl group might be expected to be quite reactive, potentially undergoing reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group might be expected to increase its solubility in polar solvents.

Future Directions

Future research could involve studying the biological activity of this compound, as well as exploring its potential uses in medicine or other fields. Further studies could also investigate its synthesis and reactivity in more detail.